2-Pyrazinecarboxylic acid, 3-(ethylthio)-
Overview
Description
Synthesis Analysis
The synthesis of pyrazinecarboxylic acid and its derivatives has been studied in the context of their salts with alkali metal cations . The salts of 2-pyrazinecarboxylic and 2,3-pyrazinedicarboxylic acids with alkali metal cations were synthesized . Copper (II) 2-pyrazinecarboxylate was used in the preparation of Ag [Cu (2-pyrazinecarboxylate) 2 ] (H 2 O) (NO 3), a Cu (II)Ag (I) mixed-metal coordination polymer .Molecular Structure Analysis
The molecular structure of 2-pyrazinecarboxylic acid and its derivatives has been analyzed using a range of spectroscopic methods, including IR, Raman, and NMR . The electronic charge distribution for the studied acids and their salts with lithium, sodium, and potassium was calculated using density functional theory (DFT) with a 6-311++G (d,p) basis set .Chemical Reactions Analysis
The chemical reactions involving 2-pyrazinecarboxylic acid and its derivatives have been studied, particularly in the context of their salts with alkali metal cations . The thermal decomposition of the analyzed compounds was also investigated .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-pyrazinecarboxylic acid and its derivatives have been analyzed using a variety of methods . The FT-IR and FT-Raman spectra of alkali metal 2-pyrazinecarboxylates and 2,3-pyrazinedicarboxylates were recorded and analyzed in the region of 4000–400 cm −1 . 1 H NMR and 13 C NMR spectra of analyzed compounds have been registered and assigned .Scientific Research Applications
Chemical Properties and Storage
The compound “3-(ethylsulfanyl)pyrazine-2-carboxylic acid” has a molecular weight of 184.22 and a melting point between 145-148 degrees Celsius . It is typically stored at room temperature and comes in a physical form of powder .
Spectroscopic Studies
The compound has been used in spectroscopic studies, including Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) studies . These studies help in understanding the effect of alkali metals on the changes in the distribution of electronic charge in the pyrazine ring of the analyzed acids .
Density Functional Theory (DFT) Studies
“3-(ethylsulfanyl)pyrazine-2-carboxylic acid” has been used in theoretical studies, specifically Density Functional Theory (DFT) studies . These studies are crucial in predicting the properties of molecules and materials, and understanding chemical reactions .
Thermogravimetric Studies
The compound has been used in thermogravimetric studies . These studies provide valuable information about the thermal stability of the compound and its decomposition .
Biological Properties
Pyrazinecarboxylic acid and its derivatives, including “3-(ethylsulfanyl)pyrazine-2-carboxylic acid”, show biological properties such as antimicrobial and antifungal activities .
Pharmaceutical Research
The compound has been used in pharmaceutical research due to its numerous prominent pharmacological effects . For example, it has been found to have high antibacterial activity .
Safety and Hazards
The safety data sheet for pyrazinecarboxylic acid indicates that it may form combustible dust concentrations in air and causes serious eye damage . It is recommended to use personal protective equipment as required, ensure adequate ventilation, avoid dust formation, and not to release it into the environment .
properties
IUPAC Name |
3-ethylsulfanylpyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2S/c1-2-12-6-5(7(10)11)8-3-4-9-6/h3-4H,2H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOWCEMKLAYITIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=CN=C1C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyrazinecarboxylic acid, 3-(ethylthio)- | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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